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Compound of Interest

Compound Name:
ethyl 2-amino-1H-indole-3-

carboxylate

Cat. No.: B016062 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
Amino-1H-Indole-3-Carboxylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling ethyl 2-amino-1H-indole-3-carboxylate in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe

and effective use of this compound.

Chemical and Physical Properties

A summary of the known quantitative data for ethyl 2-amino-1H-indole-3-carboxylate is

presented below.
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Property Value

Molecular Formula C₁₁H₁₂N₂O₂[1][2]

Molecular Weight 204.23 g/mol [1]

Appearance Beige powder/solid[3]

Melting Point 153-154 °C[1]

Boiling Point 400.1 ± 25.0 °C at 760 mmHg[1]

Flash Point 195.8 ± 23.2 °C[1]

Density 1.3 ± 0.1 g/cm³[1]

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl 2-amino-1H-indole-3-carboxylate is classified as a hazardous substance that can

cause skin and eye irritation.[4][5] Adherence to strict safety protocols is mandatory.

Required Personal Protective Equipment
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Must provide a complete seal

around the eyes or full-face

protection against splashes

and dust.[6][7][8]

Skin Protection Chemical-Resistant Gloves

Nitrile, neoprene, or other

suitable plastic/rubber gloves

should be worn.[7][8] Regularly

inspect for and replace any

damaged gloves.

Laboratory Coat

A long-sleeved lab coat is

required to protect against skin

contact.[6]

Respiratory Protection Air-Purifying Respirator

Recommended when handling

the powder outside of a fume

hood to prevent inhalation of

dust particles.[6][8][9]

Foot Protection Closed-Toe Shoes
Required to protect feet from

potential spills.[7][8]

Operational Plan: From Receipt to Disposal
A systematic workflow ensures the safe handling of ethyl 2-amino-1H-indole-3-carboxylate at

every stage.
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Receiving and Storage

Handling and Use
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Caption: Workflow for handling ethyl 2-amino-1H-indole-3-carboxylate.
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Experimental Protocol: Step-by-Step Handling
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[4][6]

Personal Protective Equipment: Always wear the specified PPE before entering the handling

area.

Ventilation: Conduct all work involving this chemical within a certified chemical fume hood to

minimize inhalation exposure.[4][10]

Handling:

Avoid the formation of dust and aerosols.[3][5][11]

Use non-sparking tools to prevent ignition.[1]

Wash hands thoroughly after handling the substance.[4][5]

Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

place, away from strong oxidizing agents.[1][3][4]

Disposal Plan
Proper disposal of ethyl 2-amino-1H-indole-3-carboxylate and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

Solid Waste: Collect any solid waste, including contaminated consumables like weighing

paper and gloves, in a designated and clearly labeled hazardous waste container.[10]

Liquid Waste: Solutions containing this chemical should be collected in a separate, labeled

hazardous waste container. Do not dispose of this chemical down the drain.[4][12][13]

Empty Containers: Empty containers should be managed as hazardous waste unless they

have been triple-rinsed with a suitable solvent. The rinsate must be collected and disposed

of as hazardous waste.[12]
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Disposal Procedure

All chemical waste must be disposed of through an official hazardous waste collection program.

[12][14] It is imperative not to discharge this chemical into the sewer system or dispose of it by

evaporation.[12][15] Ensure that all waste containers are kept closed except when adding

waste and are properly labeled for pickup by environmental health and safety personnel.[14]

[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling ethyl 2-
amino-1H-indole-3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016062#personal-protective-equipment-for-handling-
ethyl-2-amino-1h-indole-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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